Cas no 2287298-30-8 (6-bromo-1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287298-30-8
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5935266
• PubChem ID: 165740217
• Update Time: 2025-08-04

6-bromo-1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287298-30-8
• EN300-6749426
• 6-bromo-1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C11H12BrN3/c12-9-4-5-10-11(6-9)15(14-13-10)7-8-2-1-3-8/h4-6,8H,1-3,7H2
• InChI Key： RINNAGNEJOHMDI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CC1CCC1)N=N2

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-bromo-1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole

6-Bromo-1-(Cyclobutylmethyl)-1H-1,2,3-Benzotriazole: A Comprehensive Overview

6-Bromo-1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole, with the CAS number 2287298-30-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 6-position of a benzotriazole ring with a cyclobutylmethyl group attached to the 1-position. The benzotriazole moiety is a well-known heterocyclic structure with three nitrogen atoms in a six-membered ring system, making it highly versatile for various applications.

The synthesis of 6-bromo-1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These advancements have made this compound more accessible for further research and potential commercial applications.

One of the most intriguing aspects of this compound is its electronic properties. The bromine atom at the 6-position introduces electron-withdrawing effects, which can significantly influence the reactivity of the benzotriazole ring. This makes 6-bromo-1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole an attractive candidate for use in electronic materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties.

In addition to its electronic applications, this compound has shown promise in biological systems. The cyclobutylmethyl group adds steric bulk to the molecule, which can influence its interactions with biological targets. Researchers have investigated its potential as an inhibitor of certain enzymes and receptors, highlighting its role in drug discovery efforts. The combination of bromine's electron-withdrawing effects and the cyclobutylmethyl group's steric effects creates a unique chemical environment that could be exploited for therapeutic purposes.

The physical properties of 6-bromo-1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole are equally noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties also facilitate its use in combinatorial chemistry libraries, where it can serve as a key component in large-scale screening campaigns.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and reactivity of this compound. Quantum mechanical calculations have revealed that the bromine atom's position significantly affects the compound's electronic distribution, while the cyclobutylmethyl group introduces conformational flexibility. These findings have been instrumental in guiding experimental studies aimed at optimizing its performance in different applications.

In conclusion, 6-bromo-1-(cyclobutylmethyl)-1H-1,2,3-benzotriazole is a multifaceted compound with immense potential across diverse fields. Its unique structure, combined with recent research breakthroughs, positions it as a valuable tool for advancing both academic and industrial endeavors. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in modern chemistry.